5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one

• IUPAC Name: 5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one
• InChI: InChI=1S/C16H15NO3/c18-16-17-10-15(20-16)13-6-8-14(9-7-13)19-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,17,18)/i10+1,15+1,17+1
• InChI Key: QFDVKHYDKDBVHD-RNXOINPYSA-N
• Canonical SMILES: C1C(OC(=O)N1)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Isomeric SMILES: [13CH2]1[13CH](OC(=O)[15NH]1)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C16H15NO3
• Molecular Weight: 272.27 g/mol

Description

5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one is a synthetic molecule belonging to the oxazolidinone class of compounds. It is a powerful and versatile synthetic molecule with many potential applications in scientific research.

Scientific Research Applications

5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one has a wide range of potential applications in scientific research. It has been used in the development of new drugs, as a potential inhibitor of the enzyme acetylcholinesterase, and as a potential probe for studying enzyme-substrate interactions. It has also been used as a model compound for studying protein-ligand interactions, as well as for studying the binding of small molecules to proteins.

Mechanism of Action

The mechanism of action of 5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one is not yet fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter. It is also believed to interact with other proteins, such as G-protein coupled receptors, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one are not yet well understood. However, it is believed to act as an inhibitor of acetylcholinesterase, which could lead to increased levels of acetylcholine in the brain, resulting in increased alertness, improved cognitive function, and improved memory. It is also believed to interact with other proteins, such as G-protein coupled receptors, to modulate their activity, which could lead to a variety of physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one for lab experiments is its versatility. It can be used to study a wide range of biological processes, such as enzyme-substrate interactions, protein-ligand interactions, and the binding of small molecules to proteins. It is also relatively inexpensive and easy to synthesize. The main limitation of this compound is that its mechanism of action is not yet fully understood, so it is difficult to predict its effects in different contexts.

Future Directions

There are many potential future directions for 5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one research. These include further elucidating its mechanism of action, exploring its potential applications in drug development, and studying its interactions with other proteins. Additionally, further research could be done to investigate its potential effects on cognitive function and memory, as well as its potential use in other medical applications. Finally, further research could be done to explore its potential use as a model compound for studying protein-ligand interactions and the binding of small molecules to proteins.

Synthesis Methods

5-(4-phenylmethoxyphenyl)-(4,5-13C2,315N)1,3-oxazolidin-2-one can be synthesized through a two-step process. The first step involves the condensation of 4-methoxybenzaldehyde with 2-amino-1,3-oxazolidin-5-one, followed by the addition of a nucleophile (usually a secondary amine) to the resulting product. This process can be carried out in aqueous or organic solvents, and the final product can be isolated by crystallization.